(1R,2S)-fluorocyclopropanaMine para toluenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Fluorocyclopropanamines are a class of organic compounds that contain a cyclopropane ring and a fluorine atom. They are often used in medicinal chemistry due to their unique structural and electronic properties .
Synthesis Analysis
The synthesis of similar compounds often involves complex organic reactions. For example, the synthesis of a related compound, AR-15512, involves several steps including PTC alkylation (SN2), homogeneous SN2′ cyclization followed by disassembly of the resultant Ni (II) complex .Molecular Structure Analysis
The molecular structure of these compounds can be complex due to the presence of a cyclopropane ring and a fluorine atom. The exact structure would depend on the specific compound and its stereochemistry .Chemical Reactions Analysis
The chemical reactions involving these compounds can be quite diverse, depending on the specific compound and the reaction conditions. For instance, the synthesis of (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid involves a sequence of reactions including PTC alkylation (SN2), homogeneous SN2′ cyclization .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely depending on their specific structure. For example, (1R,2S)-2-(3,4-difluorophenyl)cyclopropanamine has a molecular formula of C9H9F2N and an average mass of 169.171 Da .Mechanism of Action
Safety and Hazards
Properties
164062-84-4 | |
Molecular Formula |
C10H14FNO3S |
Molecular Weight |
247.284 |
IUPAC Name |
1-fluorocyclopropan-1-amine;4-methylbenzenesulfonic acid |
InChI |
InChI=1S/C7H8O3S.C3H6FN/c1-6-2-4-7(5-3-6)11(8,9)10;4-3(5)1-2-3/h2-5H,1H3,(H,8,9,10);1-2,5H2 |
InChI Key |
NSZWPRZXTBSCEG-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.C1CC1(N)F |
synonyms |
(1R,2S)-fluorocyclopropanaMine para toluenesulfonate |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.